Cas no 56594-69-5 (1H-Indene, 1,1,2,2,3,4,5,6,7-nonafluoro-2,3-dihydro-3-(trifluoromethyl)-)
56594-69-5 structure
Product Name:1H-Indene, 1,1,2,2,3,4,5,6,7-nonafluoro-2,3-dihydro-3-(trifluoromethyl)-
CAS No:56594-69-5
MF:C10F12
MW:348.087844848633
CID:348432
PubChem ID:12521072
Update Time:2025-04-19
1H-Indene, 1,1,2,2,3,4,5,6,7-nonafluoro-2,3-dihydro-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene, 1,1,2,2,3,4,5,6,7-nonafluoro-2,3-dihydro-3-(trifluoromethyl)-
- 1,1,2,2,3,4,5,6,7-nonafluoro-3-(trifluoromethyl)indene
- 56594-69-5
- perfluoromethylindan
- 1,1,2,2,3,4,5,6,7-Nonafluoro-3-(trifluoromethyl)-2,3-dihydro-1H-indene
- SCHEMBL7052195
- Perfluoro-1-methylindane
- DTXSID70501195
-
- Inchi： 1S/C10F12/c11-3-1-2(4(12)6(14)5(3)13)8(16,17)9(18,19)7(1,15)10(20,21)22
- InChI Key： QFEAAXPVUPDIKO-UHFFFAOYSA-N
- SMILES： FC1(C(F)(F)F)C2C(=C(C(=C(C=2C(C1(F)F)(F)F)F)F)F)F
Computed Properties
- Exact Mass: 347.9808
- Monoisotopic Mass: 347.9808379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1H-Indene, 1,1,2,2,3,4,5,6,7-nonafluoro-2,3-dihydro-3-(trifluoromethyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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